Cas no 97432-38-7 (1,6-Heptadiene-3,5-dione, 1,7-bis(4-methoxyphenyl)-)

1,6-Heptadiene-3,5-dione, 1,7-bis(4-methoxyphenyl)- structure
97432-38-7 structure
Product Name:1,6-Heptadiene-3,5-dione, 1,7-bis(4-methoxyphenyl)-
CAS No:97432-38-7
MF:C21H20O4
MW:336.381106376648
CID:751057
PubChem ID:380622
Update Time:2025-04-19

1,6-Heptadiene-3,5-dione, 1,7-bis(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,6-Heptadiene-3,5-dione, 1,7-bis(4-methoxyphenyl)-
    • 1,7-bis(4-methoxyphenyl)hepta-1,6-diene-3,5-dione
    • JFOLIEXFFOBCSM-UHFFFAOYSA-N
    • 1,7-Bis-(4-methoxyphenyl)-hepta-1,6-dien-3,5-dione
    • NCI60_023033
    • 1,7-Bis(4-methoxyphenyl)-1,6-heptadiene-3,5-dione
    • 97432-38-7
    • DTXSID80327560
    • Inchi: 1S/C21H20O4/c1-24-20-11-5-16(6-12-20)3-9-18(22)15-19(23)10-4-17-7-13-21(25-2)14-8-17/h3-14H,15H2,1-2H3
    • InChI Key: JFOLIEXFFOBCSM-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)C=CC(CC(C=CC1C=CC(=CC=1)OC)=O)=O

Computed Properties

  • Exact Mass: 336.136
  • Monoisotopic Mass: 336.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 8
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 3.9
  • Topological Polar Surface Area: 52.6Ų
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